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Compound of Interest

Compound Name: Estradiol-d3

Cat. No.: B030113

An In-depth Technical Guide to Estradiol-d3

Introduction

Estradiol-d3 is a deuterated isotopologue of 173-estradiol, the primary and most potent
endogenous estrogen in humans. In Estradiol-d3, three hydrogen atoms on the steroid's D-
ring have been replaced with deuterium atoms at the C16 and C17 positions.[1] This isotopic
labeling imparts a mass shift of +3 Daltons compared to the unlabeled compound, making it an
invaluable tool in analytical chemistry. Its principal application is as an internal standard for the
highly accurate and precise quantification of endogenous estradiol in biological matrices using
isotope dilution mass spectrometry (IDMS), most commonly with liquid chromatography-
tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).
[1][2] The use of a stable isotope-labeled internal standard like Estradiol-d3 is critical for
correcting variations during sample preparation and analysis, thereby ensuring the reliability of
quantitative results in research, clinical diagnostics, and drug development.[2]

Chemical and Physical Properties

The fundamental properties of Estradiol-d3 are summarized below. These characteristics are
essential for its use as an analytical standard.
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Property Value Reference

(8R,9S,13S,14S,17S5)-16,16,1
7-trideuterio-13-methyl-

IUPAC Name 6,7,8,9,11,12,14,15- [3]
octahydrocyclopenta[a]phenan
threne-3,17-diol

CAS Number 79037-37-9 [1][2]13]
Molecular Formula C1sH21D302 [1]
Molecular Weight 275.4 g/mol [11[3]

E2-d3, B-Estradiol-d3, 173-

Synonyms Estradiol-d3, 17B-Oestradiol- [1][2]
d3

Purity >99% deuterated forms (di-d3)  [1]

Solubility Soluble in DMSO and Ethanol [1]

Proposed Synthesis of Estradiol-d3

While commercial synthesis of Estradiol-d3 is typically proprietary, a plausible synthetic route
can be designed based on established methodologies in steroid chemistry. The following multi-
step process starts from the readily available precursor, estrone. This pathway is designed to
specifically introduce deuterium at the C16 and C17 positions.
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Proposed Synthetic Pathway for Estradiol-d3
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Analytical Workflow for Estradiol Quantification using IDMS
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Genomic Signaling Pathway of Estradiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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